![molecular formula C19H17ClN2O3 B2566832 2-[(2-Chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one CAS No. 922871-70-3](/img/structure/B2566832.png)
2-[(2-Chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-Chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one, also known as CDP, is a pyridazinone derivative that has gained significant attention in scientific research. This compound has shown potential in various fields such as medicinal chemistry, pharmacology, and neurobiology due to its unique chemical structure and biological properties.
Scientific Research Applications
Pyridazinone Derivatives in Biological Activities
Research on pyridazinone derivatives, including compounds structurally related to 2-[(2-Chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one, has demonstrated their potential in various biological and chemical applications. For instance, studies have shown that certain pyridazinone compounds inhibit photosynthesis in barley, indicating their use as herbicides (Hilton et al., 1969). Another investigation synthesized novel pyridazin-3-one derivatives, exploring their ground and excited state dipole moments, which could be pivotal in understanding their interaction with biological systems (Desai et al., 2016).
Antimicrobial and Antioxidant Properties
Some newly synthesized triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives, which share a core structure with 2-[(2-Chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one, have exhibited antimicrobial and antioxidant activity. This suggests their potential application in developing new therapeutic agents (Flefel et al., 2018).
Anticancer and Antiangiogenic Potential
Another study focused on the synthesis and evaluation of pyridazinone derivatives as anticancer, antiangiogenic, and antioxidant agents. These compounds demonstrated inhibitory effects on the viability of various human cancer cell lines, highlighting their potential in cancer research and therapy (Kamble et al., 2015).
Synthesis and Structural Analysis
The structural analysis of pyridazinone derivatives, including crystal structure and Hirshfeld surface analysis, provides insights into their molecular arrangements and potential interactions with biological targets. Such studies are fundamental in the design and development of new compounds with specific biological activities (Daoui et al., 2021).
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrazolines and indole derivatives, have been found to interact with a variety of targets, including enzymes like acetylcholinesterase .
Mode of Action
The interaction of these compounds with their targets can lead to a variety of effects. For example, inhibition of acetylcholinesterase can disrupt normal nerve pulse transmission .
Biochemical Pathways
These compounds can affect various biochemical pathways. For instance, they can influence the production of reactive oxygen species, which are involved in cellular damage and disease development .
Result of Action
The molecular and cellular effects of these compounds can vary widely. For example, some compounds with similar structures have shown antioxidant and antitumor activities .
properties
IUPAC Name |
2-[(2-chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN2O3/c1-24-14-7-9-18(25-2)15(11-14)17-8-10-19(23)22(21-17)12-13-5-3-4-6-16(13)20/h3-11H,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVTNXFGJSBOHPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C2=NN(C(=O)C=C2)CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Chlorophenyl)methyl]-6-(2,5-dimethoxyphenyl)pyridazin-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.